1-benzyl-4-piperidinone semicarbazone

• IUPAC Name: [(1-benzylpiperidin-4-ylidene)amino]urea
• InChI: InChI=1S/C13H18N4O/c14-13(18)16-15-12-6-8-17(9-7-12)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H3,14,16,18)
• InChI Key: YKFLFNSTGOCEIG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=NNC(=O)N)CC2=CC=CC=C2
• Molecular Formula: C13H18N4O
• Molecular Weight: 246.31 g/mol

Description

Synthesis Analysis

The synthesis of semicarbazone derivatives, including compounds similar to 1-benzyl-4-piperidinone semicarbazone, often involves multi-step chemical reactions that are designed to introduce the semicarbazone group into the desired molecular framework. These processes can involve the condensation of semicarbazides with ketones or aldehydes in the presence of suitable catalysts and conditions. An example includes the synthesis of novel chemical compounds through multi-stage reactions, with characterization by spectroscopic techniques such as NMR and MS (Macalik et al., 2021).

Molecular Structure Analysis

Molecular structure analysis using techniques like FT-IR, FT-Raman, UV-Vis, and NMR has been employed to characterize compounds structurally related to 1-benzyl-4-piperidinone semicarbazone. Density Functional Theory (DFT) is often used to predict geometrical parameters, vibrational frequencies, and to provide insights into the electronic structure, such as HOMO-LUMO gap and molecular electrostatic potential (Janani et al., 2020).

Chemical Reactions and Properties

The reactivity of 1-benzyl-4-piperidinone semicarbazone derivatives towards various chemical transformations has been studied. These investigations often focus on the synthesis of metal complexes, where the semicarbazone acts as a ligand, demonstrating coordination through multiple sites (Pérez-Rebolledo et al., 2006).

Physical Properties Analysis

The physical properties of compounds like 1-benzyl-4-piperidinone semicarbazone are often deduced from their crystal structure, which provides insights into intermolecular interactions, molecular conformation, and stabilization mechanisms. For example, crystal packing stabilized by hydrogen bonding and weak interactions can reveal the compound's solid-state behavior (Mendoza-Meroño et al., 2011).

Chemical Properties Analysis

The chemical properties, including electrochemical behavior and reactivity towards various substrates, illuminate the functional potential of semicarbazone derivatives. Cyclic voltammetry studies can reveal redox characteristics, whereas NMR and IR spectroscopy provide insights into functional group transformations and molecular interactions (VeeramaliniJ et al., 2017).

Safety and Hazards

1-Benzyl-4-piperidinone semicarbazone is classified as a combustible liquid. It is harmful if swallowed and causes skin and eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.